
Physical properties of Veratraldehyde (melting
point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B141060 Get Quote

An In-depth Technical Guide to the Physical Properties of Veratraldehyde

Introduction
Veratraldehyde (3,4-dimethoxybenzaldehyde) is an aromatic aldehyde widely utilized in the

pharmaceutical, flavor, and fragrance industries.[1] Its pleasant, woody, vanilla-like aroma

makes it a popular ingredient, but for researchers, scientists, and drug development

professionals, a thorough understanding of its physical properties is critical for its application in

synthesis, formulation, and quality control.[2] This guide provides a detailed overview of the

melting and boiling points of veratraldehyde, complete with experimental protocols for their

determination.

Physical Properties of Veratraldehyde
Veratraldehyde is a crystalline solid at room temperature, typically appearing as white to pale

yellow or light peach-colored crystals or powder.[1][3][4] It is known to oxidize in the air to the

odorless veratric acid.[2][5] The compound is slightly soluble in cold water but soluble in hot

water, ethanol, and various organic solvents.[1][3][5]

Quantitative Data
The melting and boiling points of veratraldehyde have been reported across various sources.

These values are summarized in the table below for easy comparison. The slight variations can

be attributed to different experimental conditions and sample purity.
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Physical Property Temperature Range (°C) Pressure

Melting Point 40 - 43 °C N/A

43 - 45 °C[5] N/A

44.5 - 45 °C[2][5] N/A

43 - 46 °C[1] N/A

Boiling Point 281 °C[3][4][6][7] 760 mmHg[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental for verifying the identity

and purity of a substance.[8] Impurities typically cause a depression of the melting point and an

increase in its range, while for the boiling point, non-volatile impurities can cause an elevation.

[8][9]

Melting Point Determination (Capillary Method)
This method is widely used due to its accuracy and the small sample size required.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Calibrated thermometer

Spatula

Mortar and pestle (if sample needs to be pulverized)

Procedure:
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Sample Preparation: A small amount of dry veratraldehyde is placed on a clean, dry

surface. The open end of a capillary tube is pushed into the sample, trapping a small amount

of the solid.[10] The tube is then inverted and tapped gently to pack the sample into the

sealed end, aiming for a sample height of 1-2 mm.[10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer's bulb.[10] This assembly is then placed into the heating block

of a melting point apparatus or a heated oil bath (Thiele tube).[8]

Heating: The apparatus is heated rapidly to a temperature approximately 10-15°C below the

expected melting point of veratraldehyde. Then, the heating rate is slowed to about 1-2°C

per minute to ensure thermal equilibrium.[8]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal of

the solid melts is recorded as the end of the melting range.[8][11] For a pure compound, this

range should be narrow, typically 0.5-1.0°C.[8][10]

Boiling Point Determination (Distillation Method)
For determining the boiling point of a substance available in sufficient quantity (typically >5

mL), the simple distillation method is standard.[9]

Apparatus:

Distilling flask

Condenser

Receiving flask

Calibrated thermometer

Heating mantle or oil bath

Boiling chips

Procedure:
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Apparatus Setup: The veratraldehyde sample is placed in the distilling flask along with a

few boiling chips to ensure smooth boiling. The thermometer is positioned so that the top of

its bulb is level with the bottom of the side-arm leading to the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises, and its temperature is

measured by the thermometer.

Observation and Recording: The temperature is recorded when it becomes constant. This

stable temperature, observed during the distillation of the bulk of the liquid, is the boiling

point. It represents the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[12] It is crucial to record the barometric pressure at the time of the

experiment, as boiling point is pressure-dependent.[9]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the determination of a compound's

melting point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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